2,5-dimethyl-N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

• IUPAC Name: 2,5-dimethyl-N-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• InChI: InChI=1S/C21H22N2O4S3/c1-15-7-8-16(2)20(13-15)29(24,25)22-18-9-10-19-17(14-18)5-3-11-23(19)30(26,27)21-6-4-12-28-21/h4,6-10,12-14,22H,3,5,11H2,1-2H3
• InChI Key: HYNRGICNHIHLNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NC2=CC3=C(C=C2)N(CCC3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C21H22N2O4S3
• Molecular Weight: 462.6 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S.

Chemical Reactions Analysis

The Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific compound can vary greatly depending on its structure. For example, 2,5-dimethylthiophene has a molecular weight of 112.193.

Mechanism of Action

Target of Action

• The compound inhibits DHPS by mimicking para-aminobenzoic acid (PABA) , a substrate required for folate synthesis. By binding to DHPS, it disrupts the production of dihydrofolate and tetrahydrofolate, essential for DNA synthesis and cell division .

Mode of Action

• Consequently, the compound inhibits bacterial DNA growth and cell division, leading to antibacterial effects .

Biochemical Pathways

• Downstream effects include reduced bacterial growth and replication .

Pharmacokinetics

• These properties impact its bioavailability and therapeutic efficacy .

Result of Action

• Cellular effects include reduced bacterial growth and division, ultimately leading to bacterial death .

Action Environment

• Proper storage conditions are crucial for maintaining its potency .

Future Directions

Thiophene derivatives continue to be a topic of interest in medicinal chemistry due to their wide range of biological activities. Future research may focus on developing new synthesis methods and exploring the potential therapeutic applications of these compounds.